Cas no 51043-08-4 (3-pentylsulfanylaniline)

3-pentylsulfanylaniline structure
3-pentylsulfanylaniline structure
Product Name:3-pentylsulfanylaniline
CAS No:51043-08-4
MF:C11H17NS
MW:195.32438158989
CID:934649
PubChem ID:292067
Update Time:2025-04-19

3-pentylsulfanylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-pentylsulfanylaniline
    • 3-(pentylsulfanyl)aniline
    • 3-Pentylmercapto-anilin
    • AC1L6H7D
    • AC1Q2WOV
    • AC1Q7DVY
    • AG-J-19156
    • AR-1E7908
    • CTK4J3533
    • NSC157676
    • AKOS017515851
    • META-(PENTYLTHIO)-ANILINE
    • DTXSID50303275
    • NSC-157676
    • 51043-08-4
    • Inchi: 1S/C11H17NS/c1-2-3-4-8-13-11-7-5-6-10(12)9-11/h5-7,9H,2-4,8,12H2,1H3
    • InChI Key: DVTPJWDTVVRYSA-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C=1)N)CCCCC

Computed Properties

  • Exact Mass: 195.10831
  • Monoisotopic Mass: 195.10817072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.02
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